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Compound of Interest

Compound Name: GO-203 TFA

Cat. No.: B1151391

For Immediate Implementation: A Guide to Safe Handling, Operation, and Disposal

Researchers, scientists, and drug development professionals handling GO-203 TFA must
adhere to stringent safety protocols to mitigate risks associated with this potent MUC1-C
oncoprotein inhibitor. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to ensure the safe handling of this lyophilized peptide.
The primary hazards stem from the trifluoroacetic acid (TFA) salt and the potential for inhalation
of the powdered form.

. Recommended Personal Protective Equipment
(PPE)

When working with GO-203 TFA, a comprehensive PPE strategy is mandatory to prevent skin
and eye contact, and inhalation.[1][2][3] The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile recommended for low
volumes)[4][5]

Prevents skin contact with the
peptide and TFA salt, which

can cause irritation and burns.

[2]

Eye Protection

Safety goggles with side-

Protects eyes from airborne

particles of the lyophilized

shields powder and potential splashes
of solutions.[2]
Provides a barrier against
] accidental spills and
Body Protection Lab coat

contamination of personal
clothing.[2]

Respiratory Protection

NIOSH-approved respirator

Recommended when handling
the lyophilized powder,
especially outside of a
chemical fume hood, to

prevent inhalation.[2][6]

Il. Engineering Controls and Work Practices

To further minimize exposure, all work with GO-203 TFA should be conducted in a designated

area with appropriate engineering controls.
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Control Measure

Specification

Rationale

Ventilation

Work in a properly functioning

chemical fume hood

Minimizes the inhalation of the
lyophilized powder and any

potential vapors from solvents.

[4]115]

Safety Equipment

Easily accessible eye wash

station and safety shower

For immediate use in case of

accidental exposure.

Handling Practices

Allow the vial to reach room
temperature in a desiccator
before opening. Weigh out the
powder quickly and reseal the

container tightly.[6]

Lyophilized peptides are often
hygroscopic; this prevents
condensation and maintains

peptide integrity.[6]

lll. Step-by-Step Handling and Disposal Plan

A clear, step-by-step plan for handling and disposal is critical for operational safety and

regulatory compliance.

A. Operational Plan: From Receipt to Reconstitution
e Receiving and Storage: Upon receipt, store the lyophilized GO-203 TFA at < -20°C for long-

term storage.[1] For short-term storage (up to a few weeks), it can be kept at 4°C.[3]

o Preparation for Use: Before opening, allow the vial to warm to room temperature in a

desiccator to prevent moisture absorption.[6]

e Weighing: Conduct all weighing of the lyophilized powder within a chemical fume hood.[4][5]

Use appropriate PPE as outlined in Table 1.

o Reconstitution: Dissolve GO-203 TFA in a suitable solvent as recommended by the supplier.

MedChemExpress provides solubility information on their product page.[7] Once in solution,

store at -80°C for up to six months or -20°C for up to one month.[8] Avoid repeated freeze-

thaw cycles.[7]

B. Disposal Plan
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All waste materials, including empty vials, contaminated gloves, and other disposable items,
should be considered chemical waste.

e Solid Waste: Place all contaminated solid waste in a designated, sealed hazardous waste
container.

 Liquid Waste: Collect all solutions containing GO-203 TFA in a clearly labeled, sealed
hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
IV. Emergency Procedures
In the event of an exposure, immediate action is crucial.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[9] Remove contaminated clothing.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[5][9] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.

V. Visual Guide to PPE Selection

The following workflow diagram illustrates the decision-making process for selecting the
appropriate personal protective equipment when handling GO-203 TFA.
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Handling GO-203 TFA

Start: Prepare to handle GO-203 TFA

Is the GO-203 TFA in lyophilized (powder) form?

Yes No (in solution)

Are you working inside a chemical fume hood?

Required PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

Yes

Required PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat
- NIOSH-approved Respirator
(Strongly Recommended)

Required PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat
- NIOSH-approved Respirator

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling GO-203 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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